Cas no 65559-69-5 (L-Alanine, N-octadecyl-)

• Product Name: L-Alanine, N-octadecyl-
• CAS No: 65559-69-5
• MF: C₂₁H₄₃NO₂
• MW: 341.571626901627
• CID: 389015
• PubChem ID: 54367434
• Update Time: 2025-04-19

L-Alanine, N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-octadecyl-
• (2S)-2-(octadecylamino)propanoic acid
• SCHEMBL9654271
• N-Octadecyl-L-alanine
• DTXSID50710869
• 65559-69-5

• Inchi： 1S/C21H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21(23)24/h20,22H,3-19H2,1-2H3,(H,23,24)/t20-/m0/s1
• InChI Key： UQTBADOQMIRHSO-FQEVSTJZSA-N
• SMILES： OC([C@H](C)NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 341.329379614g/mol
• Monoisotopic Mass: 341.329379614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 49.3Ų